Cas no 1207000-14-3 (2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1207000-14-3
• MF: C₂₄H₂₀ClN₃OS
• MW: 433.953103065491
• CID: 5445636
• Update Time: 2025-10-22

2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chlorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

• Inchi： 1S/C24H20ClN3OS/c1-17-10-12-18(13-11-17)22-15-26-24(28(22)21-9-5-6-19(25)14-21)30-16-23(29)27-20-7-3-2-4-8-20/h2-15H,16H2,1H3,(H,27,29)
• InChI Key： RXVROFVSBVJVSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=C(C)C=C2)=CN=1

Additional information on 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Introduction to 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No 1207000-14-3)

2-{[1-(3-chlorophenyl-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide (CAS No 1207000-14-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chlorophenyl and methylphenyl groups, contribute to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The imidazole core of this compound is a crucial moiety that has been extensively studied for its role in various biological processes. Imidazole derivatives are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the substituents around the imidazole ring in 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide enhances its interaction with biological targets, thereby increasing its potential as a lead compound for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases such as cancer and neurodegenerative disorders. The sulfanyl group in the structure of this compound plays a pivotal role in modulating its biological activity. Sulfanyl-containing compounds have been shown to exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathogenesis. This makes 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide a promising candidate for further exploration in medicinal chemistry.

The phenylacetamide moiety is another key feature of this compound that contributes to its pharmacological profile. Phenylacetamide derivatives have been widely studied for their potential applications in the treatment of pain, inflammation, and neurological disorders. The combination of the imidazole core, sulfanyl group, and phenylacetamide moiety in 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide creates a multifunctional scaffold that could be exploited for the development of next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These computational studies have revealed that 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide can bind effectively to several key enzymes and receptors involved in cancer progression. This has opened up new avenues for developing targeted therapies that leverage the unique properties of this compound.

In addition to its potential as an anti-cancer agent, 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide has also shown promise in other therapeutic areas. For instance, preclinical studies have indicated that this compound may have neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it would facilitate its delivery to affected brain regions.

The synthesis of 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex imidazole core efficiently. These synthetic strategies not only enhance the overall yield but also minimize side reactions, resulting in a more sustainable production process.

The pharmacokinetic properties of this compound are also an area of active investigation. Researchers are focusing on improving its solubility, bioavailability, and metabolic stability to enhance its therapeutic efficacy. Techniques such as prodrug design and formulation optimization are being explored to address these challenges. By modifying the physicochemical properties of the molecule, it may be possible to develop more effective formulations that deliver the drug efficiently to target sites.

The safety profile of 2-{[1-(3-chlorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yr]] sulfanyl]-N-ph en ylacet amide is another critical aspect that needs thorough evaluation before clinical translation. Comprehensive toxicological studies are being conducted to assess its acute and chronic toxicity profiles. These studies will provide essential data on safe dosing regimens and potential adverse effects, ensuring that the compound can be developed into a safe and effective therapeutic agent.

In conclusion, 2-{[1-(3-chlorophenyle strong>) -5 - (4-methylph en yl) - 1 H - im id az ol - 2 - yl ] sul fany l } - N - ph en y lacet am ide ( C A S N o < strong >1207000 -14 -3) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing research efforts are focused on elucidating its biological activity, optimizing its synthetic route, improving its pharmacokinetic properties, and ensuring its safety for clinical use. As our understanding of this compound grows, it holds promise for contributing to advancements in drug discovery and development.